Cas no 58032-65-8 (2-(3-acetyloxy-2,5-dioxo-oxolan-3-yl)acetic acid)

2-(3-acetyloxy-2,5-dioxo-oxolan-3-yl)acetic acid structure
58032-65-8 structure
Product Name:2-(3-acetyloxy-2,5-dioxo-oxolan-3-yl)acetic acid
CAS No:58032-65-8
MF:C8H8O7
MW:216.144923210144
CID:383207
PubChem ID:289358
Update Time:2025-04-19

2-(3-acetyloxy-2,5-dioxo-oxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-acetyloxy-2,5-dioxo-oxolan-3-yl)acetic acid
    • 2-(3-acetyloxy-2,5-dioxooxolan-3-yl)acetic acid
    • CITRIC ACID ANHYDRIDE ACETATE
    • 2-Acetoxy-propan-1,2,3-tricarbonsaeure-1,2-anhydrid
    • 2-acetoxy-propane-1,2,3-tricarboxylic acid-1,2-anhydride
    • anhydroacetylcitric acid
    • NSC-151091
    • 58032-65-8
    • NSC151091
    • 2-(3-Acetoxy-2,5-dioxotetrahydrofuran-3-yl)acetic acid
    • [3-(ACETYLOXY)-2,5-DIOXOOXOLAN-3-YL]ACETIC ACID
    • AKOS027324567
    • SCHEMBL5067143
    • DTXSID90302464
    • Inchi: 1S/C8H8O7/c1-4(9)15-8(2-5(10)11)3-6(12)14-7(8)13/h2-3H2,1H3,(H,10,11)
    • InChI Key: NZWRMXCRZDAECH-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1(C(=O)OC(C1)=O)CC(=O)O

Computed Properties

  • Exact Mass: 216.02700
  • Monoisotopic Mass: 216.02700259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 106.97000
  • LogP: -0.76350
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